2-Thiouracil
2-Thiouracil
Thiouracil is a nucleobase analogue that is uracil in which the oxo group at C-2 is replaced by a thioxo group. It has a role as an antithyroid drug and a metabolite. It is a thiocarbonyl compound and a nucleobase analogue. It is functionally related to a uracil.
2-Thiouracil is a natural product found in Euglena gracilis with data available.
Thiouracil is a sulfur-containing uracil. An established antithyroid drug and highly selective inhibitor of nitric oxide synthase (NOS), thiouracil also covalently binds to dopaquinone, produced by tyrosinase catalyzed oxidation of tyrosine, thereby selectively accumulating in de novo-synthesized melanin in overactive melanin-producing cells and providing a means to localize melanoma cells. (NCI04)
Thiouracil can cause cancer according to The World Health Organization's International Agency for Research on Cancer (IARC).
Occurs in seeds of Brassica and Crucifera species. Thiouracil has been used as antithyroid, coronary vasodilator, and in congestive heart failure although its use has been largely supplanted by other drugs. It is known to cause blood dyscrasias and suspected of terato- and carcinogenesis.
2-Thiouracil is a natural product found in Euglena gracilis with data available.
Thiouracil is a sulfur-containing uracil. An established antithyroid drug and highly selective inhibitor of nitric oxide synthase (NOS), thiouracil also covalently binds to dopaquinone, produced by tyrosinase catalyzed oxidation of tyrosine, thereby selectively accumulating in de novo-synthesized melanin in overactive melanin-producing cells and providing a means to localize melanoma cells. (NCI04)
Thiouracil can cause cancer according to The World Health Organization's International Agency for Research on Cancer (IARC).
Occurs in seeds of Brassica and Crucifera species. Thiouracil has been used as antithyroid, coronary vasodilator, and in congestive heart failure although its use has been largely supplanted by other drugs. It is known to cause blood dyscrasias and suspected of terato- and carcinogenesis.
Brand Name:
Vulcanchem
CAS No.:
141-90-2
VCID:
VC20739520
InChI:
InChI=1S/C4H4N2OS/c7-3-1-2-5-4(8)6-3/h1-2H,(H2,5,6,7,8)
SMILES:
C1=CNC(=S)NC1=O
Molecular Formula:
C4H4N2OS
Molecular Weight:
128.15 g/mol
2-Thiouracil
CAS No.: 141-90-2
VCID: VC20739520
Molecular Formula: C4H4N2OS
Molecular Weight: 128.15 g/mol
* For research use only. Not for human or veterinary use.
| Description | Thiouracil is a nucleobase analogue that is uracil in which the oxo group at C-2 is replaced by a thioxo group. It has a role as an antithyroid drug and a metabolite. It is a thiocarbonyl compound and a nucleobase analogue. It is functionally related to a uracil. 2-Thiouracil is a natural product found in Euglena gracilis with data available. Thiouracil is a sulfur-containing uracil. An established antithyroid drug and highly selective inhibitor of nitric oxide synthase (NOS), thiouracil also covalently binds to dopaquinone, produced by tyrosinase catalyzed oxidation of tyrosine, thereby selectively accumulating in de novo-synthesized melanin in overactive melanin-producing cells and providing a means to localize melanoma cells. (NCI04) Thiouracil can cause cancer according to The World Health Organization's International Agency for Research on Cancer (IARC). Occurs in seeds of Brassica and Crucifera species. Thiouracil has been used as antithyroid, coronary vasodilator, and in congestive heart failure although its use has been largely supplanted by other drugs. It is known to cause blood dyscrasias and suspected of terato- and carcinogenesis. |
|---|---|
| CAS No. | 141-90-2 |
| Product Name | 2-Thiouracil |
| Molecular Formula | C4H4N2OS |
| Molecular Weight | 128.15 g/mol |
| IUPAC Name | 2-sulfanylidene-1H-pyrimidin-4-one |
| Standard InChI | InChI=1S/C4H4N2OS/c7-3-1-2-5-4(8)6-3/h1-2H,(H2,5,6,7,8) |
| Standard InChIKey | ZEMGGZBWXRYJHK-UHFFFAOYSA-N |
| SMILES | C1=CNC(=S)NC1=O |
| Canonical SMILES | C1=CNC(=S)NC1=O |
| Colorform | MINUTE CRYSTALS, PRISMS, OR WHITE OR PALE CREAM-COLORED POWDER PRISMS FROM WATER OR ALC |
| Melting Point | NO DEFINITE MP, ABOUT 340 °C WITH DECOMP |
| Solubility | VERY SLIGHTLY SOL IN WATER (1:2000); PRACTICALLY INSOL IN ETHER, ACIDS; READILY SOL IN ALKALINE SOLN SLIGHTLY SOL IN ALC; SOL IN ANHYD HYDROGEN FLUORIDE |
| Synonyms | Thiouracil |
| Reference | Xu et al. A prebiotically plausible synthesis of pyrimidine beta-ribonucleosides and their phosphate derivatives involving photoanomerization. Nature Chemistry, doi: 10.1038/nchem.2664, published online 21 November 2016 Xu et al. Prebiotic phosphorylation of 2-thiouridine provides either nucleotides or DNA building blocks via photoreduction. Nature Chemistry, doi: 10.1038/s41557-019-0225-x, published online 1 April 2019 |
| PubChem Compound | 1269845 |
| Last Modified | Sep 13 2023 |
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128.1522 g/mol